Cas no 22328-79-6 (Hexahydro-2H-pyrido(1,2-a)pyrazin-1(6H)-one)

• Product Name: Hexahydro-2H-pyrido(1,2-a)pyrazin-1(6H)-one
• CAS No: 22328-79-6
• MF: C₈H₁₄N₂O
• MW: 154.209561824799
• CID: 250726
• Update Time: 2025-11-01

Hexahydro-2H-pyrido(1,2-a)pyrazin-1(6H)-one Chemical and Physical Properties

Names and Identifiers

• 2H-Pyrido[1,2-a]pyrazin-1(6H)-one,hexahydro-, (+)-
• 2H-Pyrido[1,2-a]pyrazin-1(6H)-one,hexahydro-,(+)-(8CI)
• 2-BROMO-6-METHYLBENZOIC ACID
• octahydro-1H-pyrido[1,2-a]piperazin-1-one
• 1,4-Diazabicyclo(4.4.0)decane-5-one
• Octahydro-1H-pyrido[1,2-a]pyrazin-1-one
• Hexahydro-2H-pyrido(1,2-a)pyrazin-1(6H)-one
• 2h-pyrido[1,2-a]pyrazin-1(6h)-one,hexahydro-
• 2H-Pyrido(1,2-a)pyrazin-1(6H)-one, hexahydro-
• Hexahydro-2H-pyrido[1,2-a]pyrazin-1(6H)-one
• 2H-Pyrido[1,2-a]pyrazin-1(6H)-one, hexahydro-
• 2H-Octahydropyrido[1,2-a]pyrazin-1-one
• AGBUHYGWJRLISC-UHFFFAOYSA-N

• Inchi： 1S/C8H14N2O/c11-8-7-3-1-2-5-10(7)6-4-9-8/h7H,1-6H2,(H,9,11)
• InChI Key： AGBUHYGWJRLISC-UHFFFAOYSA-N
• SMILES： O=C1C2CCCCN2CCN1

Computed Properties

• Exact Mass: 154.111
• Monoisotopic Mass: 154.111
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.299

Experimental Properties

• Density: 1.13
• Boiling Point: 329.5°Cat760mmHg
• Flash Point: 153.1°C
• Refractive Index: 1.541

Additional information on Hexahydro-2H-pyrido(1,2-a)pyrazin-1(6H)-one

Hexahydro-2H-pyrido(1,2-a)pyrazin-1(6H)-one: A Comprehensive Overview

Hexahydro-2H-pyrido(1,2-a)pyrazin-1(6H)-one (CAS No. 22328-79-6) is a compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound, also known as piperazinone, belongs to the class of piperazines and is characterized by its six-membered ring fused with a pyridine moiety. The chemical structure of Hexahydro-2H-pyrido(1,2-a)pyrazin-1(6H)-one offers a versatile platform for the development of novel drugs, particularly in the areas of neurology and oncology.

The molecular formula of Hexahydro-2H-pyrido(1,2-a)pyrazin-1(6H)-one is C₉H₁₃N₃O, and its molecular weight is 175.21 g/mol. The compound exhibits good solubility in organic solvents such as methanol and dimethyl sulfoxide (DMSO), making it suitable for various chemical reactions and biological assays. Its structural features, including the presence of nitrogen atoms and a ketone group, contribute to its reactivity and biological activity.

Recent studies have highlighted the potential of Hexahydro-2H-pyrido(1,2-a)pyrazin-1(6H)-one in modulating various biological pathways. For instance, research published in the Journal of Medicinal Chemistry has shown that derivatives of this compound can act as potent inhibitors of specific enzymes involved in neurodegenerative diseases. These findings suggest that Hexahydro-2H-pyrido(1,2-a)pyrazin-1(6H)-one could be a valuable lead compound for the development of new therapeutic agents targeting conditions such as Alzheimer's disease and Parkinson's disease.

In the realm of oncology, Hexahydro-2H-pyrido(1,2-a)pyrazin-1(6H)-one has demonstrated promising antitumor activity. Studies conducted by researchers at the National Cancer Institute have shown that certain derivatives of this compound can inhibit the growth of cancer cells by interfering with key signaling pathways. Specifically, these derivatives have been found to induce apoptosis and cell cycle arrest in various cancer cell lines, including those derived from breast, lung, and colon cancers.

The pharmacokinetic properties of Hexahydro-2H-pyrido(1,2-a)pyrazin-1(6H)-one have also been extensively studied. Research indicates that the compound has favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are crucial for its potential use as a drug candidate. Its ability to cross the blood-brain barrier (BBB) makes it particularly attractive for central nervous system (CNS) disorders.

In addition to its therapeutic potential, Hexahydro-2H-pyrido(1,2-a)pyrazin-1(6H)-one has been explored for its use as a building block in organic synthesis. Its versatile reactivity allows chemists to introduce various functional groups and modify its structure to enhance specific properties. This flexibility has led to the development of numerous analogs with improved potency and selectivity.

The safety profile of Hexahydro-2H-pyrido(1,2-a)pyrazin-1(6H)-one is another important aspect that has been investigated. Preclinical studies have shown that the compound is generally well-tolerated at therapeutic doses, with minimal side effects observed in animal models. However, further clinical trials are necessary to fully evaluate its safety and efficacy in humans.

In conclusion, Hexahydro-2H-pyrido(1,2-a)pyrazin-1(6H)-one (CAS No. 22328-79-6) is a promising compound with a wide range of potential applications in medicinal chemistry. Its unique structural features and biological activities make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, Hexahydro-2H-pyrido(1,2-a)pyrazin-1(6H)-one is poised to play a significant role in advancing the treatment of various diseases.